(2-Methoxy-4-methylpyridin-3-yl)boronic acid
Overview
Description
“(2-Methoxy-4-methylpyridin-3-yl)boronic acid” is a boronic acid compound with the empirical formula C7H10BNO3 . It is typically in solid form .
Synthesis Analysis
The synthesis of boronic acids, including “this compound”, often involves the use of organometallic reagents and boranes . The Suzuki-Miyaura coupling is a common method used in the synthesis of boronic acids . This reaction involves a metal-catalyzed reaction between an organoborane and a halide or triflate under basic conditions .Molecular Structure Analysis
The molecular weight of “this compound” is 152.94 . The SMILES string representation of this compound is COc1cc(ccn1)B(O)O .Chemical Reactions Analysis
Boronic acids, including “this compound”, are often used in Suzuki-Miyaura coupling reactions . This reaction is used to create carbon-carbon bonds to produce conjugated systems of alkenes, styrenes, or biaryl compounds .Physical And Chemical Properties Analysis
“this compound” is a solid compound . It has a molecular weight of 152.94 .Mechanism of Action
Target of Action
The primary target of the compound (2-Methoxy-4-methylpyridin-3-yl)boronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
The this compound interacts with its target through a process known as transmetalation . In this process, formally nucleophilic organic groups, such as the this compound, are transferred from boron to palladium .
Biochemical Pathways
The this compound affects the Suzuki–Miyaura cross-coupling pathway . This pathway involves the formation of carbon–carbon bonds, which are crucial for the synthesis of many organic compounds .
Pharmacokinetics
Boronic acids, in general, are known for their stability and environmental benignity , which could potentially impact their bioavailability.
Result of Action
The result of the action of this compound is the formation of new carbon–carbon bonds . This is a crucial step in the synthesis of many organic compounds, including pharmaceuticals and polymers .
Action Environment
The action of this compound is influenced by various environmental factors. The Suzuki–Miyaura cross-coupling reaction, for instance, is known for its mild and functional group tolerant reaction conditions . This suggests that the compound can perform effectively under a variety of environmental conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (2-Methoxy-4-methylpyridin-3-yl)boronic acid in lab experiments is its versatility. This compound can be easily synthesized using various methods and can be used in a wide range of applications, including medicinal chemistry, material science, and catalysis. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain applications.
Future Directions
There are several future directions for the research of (2-Methoxy-4-methylpyridin-3-yl)boronic acid. One potential area of research is the development of this compound-based fluorescent probes for the detection of metal ions in biological systems. Another area of research is the investigation of the potential use of this compound in the treatment of inflammatory diseases, such as rheumatoid arthritis. Additionally, further research is needed to fully understand the mechanism of action of this compound in anticancer activity and to develop more effective cancer therapies based on this molecule.
In conclusion, this compound is a versatile molecule that has gained significant attention in the scientific community due to its potential applications in various fields. Its unique chemical properties make it an ideal candidate for various research applications, including medicinal chemistry, material science, and catalysis. Further research is needed to fully understand the potential of this compound and to develop more effective therapies based on this molecule.
Scientific Research Applications
(2-Methoxy-4-methylpyridin-3-yl)boronic acid has been extensively studied for its potential applications in medicinal chemistry. It has been shown to have potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions, such as copper and iron, in biological systems. Additionally, this compound has been used as a ligand in catalysis, where it has shown promising results in various reactions, including Suzuki-Miyaura cross-coupling and C-H activation.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
(2-Methoxy-4-methylpyridin-3-yl)boronic acid plays a significant role in biochemical reactions, particularly in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The compound interacts with various biomolecules, including enzymes and proteins, during these reactions .
Molecular Mechanism
In the Suzuki–Miyaura coupling reaction, this compound participates in a process called transmetalation . This process involves the transfer of the boronic acid group from the compound to a palladium catalyst . This reaction mechanism allows for the formation of new carbon-carbon bonds .
properties
IUPAC Name |
(2-methoxy-4-methylpyridin-3-yl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10BNO3/c1-5-3-4-9-7(12-2)6(5)8(10)11/h3-4,10-11H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJLXSLVBLSRPSQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CN=C1OC)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10BNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90376746 | |
Record name | 2-Methoxy-4-methylpyridine-3-boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90376746 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1029654-21-4 | |
Record name | 2-Methoxy-4-methylpyridine-3-boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90376746 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.